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Compound of Interest

Compound Name: Reuterin

Cat. No.: B040837

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Reuterin, a broad-spectrum antimicrobial agent. Adherence to
these procedures is critical to mitigate risks and ensure the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)

Reuterin, also known as 3-hydroxypropionaldehyde, is classified as a hazardous substance.
Understanding its specific risks is the first step in safe handling. The following table
summarizes the key hazards associated with Reuterin.[1][2][3]

Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1][2]

Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin[2][3]
Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled[2][3]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1][2]
Serious Eye Damage/Irritation (Category 2A) H319: Causes serious eye irritation[1][2]

Specific target organ toxicity, single exposure ] o
) . H335: May cause respiratory irritation[1][2]
(Category 3), Respiratory tract irritation
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To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when
handling Reuterin.

Body Part Pers-onal Protective Specifications and
Equipment Remarks
Nitrile or neoprene gloves are
recommended. Always inspect
) ) gloves for integrity before use
Hands Chemical-resistant gloves
and use proper glove removal
technique to avoid skin
contact.[4]
Safety glasses with side Eye protection must be tested
shields or safety goggles. A and approved under
Eyes/Face face shield is required when appropriate government
there is a potential for standards such as NIOSH
splashing. (US) or EN 166 (EU).[3]
Work in a chemical fume hood
Use only in a well-ventilated is the preferred engineering
area.[1][2][3] A NIOSH- control. If a respirator is
Respiratory approved respirator may be needed, a full-face respirator
required for higher-risk may be necessary if exposure
activities. limits are exceeded or irritation
is experienced.[3]
A disposable gown made of
polyethylene-coated
Body Laboratory coat or chemical- polypropylene or other
protective suit. laminate materials is

recommended over a standard
cloth lab coat.[4]

Operational Plan: A Step-by-Step Protocol for
Handling Reuterin
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A systematic approach to handling Reuterin will minimize the risk of exposure and
contamination.

1. Preparation and Precaution:

o Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for
Reuterin.[1][2][3]

e Work in a designated area, preferably within a certified chemical fume hood, to ensure
adequate ventilation.[2][3]

e Ensure that an eyewash station and safety shower are readily accessible.

o Assemble all necessary materials and equipment before donning PPE.

2. Donning Personal Protective Equipment (PPE):

e Put on your lab coat or protective suit.

o Don your safety glasses or goggles and face shield.

« If required by your risk assessment, put on your respirator.

 Finally, put on your chemical-resistant gloves, ensuring they overlap the cuffs of your lab
coat.

3. Handling Reuterin:

e Reuterin is a neat oil and should be handled with care to avoid splashes or aerosol
generation.

» Use only the amount of Reuterin required for your experiment.

o When transferring the substance, use appropriate tools such as a calibrated pipette with a
disposable tip.

o Keep the container tightly closed when not in use.[1]
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4. Post-Handling and Decontamination:

« After handling, decontaminate all surfaces and equipment that may have come into contact
with Reuterin using an appropriate cleaning agent.

o Carefully remove your PPE in the reverse order it was put on, taking care to avoid
contaminating your skin or clothing. Gloves should be removed last.

e Wash your hands thoroughly with soap and water after removing your gloves.[1]

Disposal Plan

Proper disposal of Reuterin and contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

e Unused Reuterin: Dispose of unused Reuterin as hazardous chemical waste in accordance
with local, state, and federal regulations. Do not pour it down the drain. The container should
be tightly sealed and clearly labeled.[1]

o Contaminated Materials: All disposable materials that have come into contact with Reuterin,
such as gloves, pipette tips, and paper towels, must be disposed of as hazardous waste.
Place these items in a designated, sealed, and labeled hazardous waste container.

o Contaminated Clothing: If your clothing becomes contaminated, remove it immediately and
wash it before reuse.[1] Heavily contaminated clothing may need to be disposed of as
hazardous waste.

Emergency Procedures

In the event of an accidental exposure, follow these procedures immediately:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.[1]
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 Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.
Seek immediate medical attention.[1][3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1][3]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-N8461/Reuterin-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/3-hydroxypropionaldehyde-pid_Seven13376.html
https://file.medchemexpress.com/batch_PDF/HY-N8461/Reuterin-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/3-hydroxypropionaldehyde-pid_Seven13376.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Start: Prepare for Handling Reuterin

'

Read Safety Data Sheet (SDS)

'

Prepare Well-Ventilated Area
(Fume Hood)

Don Appropriate PPE

Handle Reuterin with Care

Decontaminate Work Area
and Equipment

Doff PPE Correctly

Wash Hands Thoroughly

Dispose of Waste Properly

End of Procedure

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Reuterin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Reuterin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040837#personal-protective-equipment-for-handling-
reuterin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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